2-methoxy-N-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]acetamide

• IUPAC Name: 2-methoxy-N-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]acetamide
• InChI: InChI=1S/C7H11N3O3S/c1-12-3-5-8-7(14-10-5)9-6(11)4-13-2/h3-4H2,1-2H3,(H,8,9,10,11)
• InChI Key: YCTJJPXTLPLBIS-UHFFFAOYSA-N
• Canonical SMILES: COCC1=NSC(=N1)NC(=O)COC
• Molecular Formula: C7H11N3O3S
• Molecular Weight: 217.25 g/mol

Description

2-methoxy-N-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]acetamide is a chemical compound that belongs to the class of thiadiazole derivatives Thiadiazoles are heterocyclic compounds containing both sulfur and nitrogen atoms in a five-membered ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-methoxy-N-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]acetamide typically involves the reaction of appropriate starting materials under controlled conditions. One common method involves the reaction of 3-(methoxymethyl)-1,2,4-thiadiazole-5-amine with methoxyacetyl chloride in the presence of a base such as triethylamine. The reaction is usually carried out in an organic solvent like dichloromethane at low temperatures to ensure high yield and purity of the product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for cost-effectiveness, yield, and safety. This could include the use of continuous flow reactors and automated systems to control reaction parameters precisely.

Chemical Reactions Analysis

Types of Reactions

2-methoxy-N-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: The methoxy groups can be substituted with other functional groups using appropriate reagents.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogenating agents like thionyl chloride for introducing halogen atoms.

Major Products Formed

Oxidation: Formation of sulfoxides or sulfones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of halogenated derivatives.

Scientific Research Applications

2-methoxy-N-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]acetamide has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex molecules.

Biology: Investigated for its potential as an antimicrobial agent.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and anticancer properties.

Industry: Utilized in the development of new materials with specific properties, such as conductivity or stability.

Mechanism of Action

The mechanism of action of 2-methoxy-N-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]acetamide involves its interaction with specific molecular targets. In biological systems, it may inhibit certain enzymes or receptors, leading to its observed effects. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 2-methoxy-N-[3-(methylthio)-1,2,4-thiadiazol-5-yl]acetamide
• 2-methoxy-N-[3-(ethylthio)-1,2,4-thiadiazol-5-yl]acetamide

Uniqueness

2-methoxy-N-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]acetamide is unique due to its specific substitution pattern, which imparts distinct chemical and physical properties. This uniqueness can be leveraged in designing compounds with tailored functionalities for specific applications.